3-chloro-N-({imidazo[2,1-b][1,3]thiazol-6-yl}methyl)benzamide

• IUPAC Name: 3-chloro-N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)benzamide
• InChI: InChI=1S/C13H10ClN3OS/c14-10-3-1-2-9(6-10)12(18)15-7-11-8-17-4-5-19-13(17)16-11/h1-6,8H,7H2,(H,15,18)
• InChI Key: XTPSNPDBQVYVNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NCC2=CN3C=CSC3=N2
• Molecular Formula: C13H10ClN3OS
• Molecular Weight: 291.76 g/mol

Description

Imidazothiazoles are a class of organic compounds that have been the subject of significant research due to their potential biomedical applications. They are known to act as effective molecular scaffolds for synthetic, structural, and biomedical research.

Synthesis Analysis

The synthesis of imidazothiazoles has been studied extensively, with a variety of methods being developed based on the amount of research invested. The preparation of amide and urea derivatives of imidazo[2,1-b]thiazole has been covered in a review published in 2014.

Molecular Structure Analysis

Imidazothiazoles are characterized by a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Imidazothiazoles have been used as effective molecular scaffolds for synthetic, structural, and biomedical research. Various synthetic methods have been developed for the preparation of imidazothiazole derivatives.

Scientific Research Applications

Antimicrobial Activity

. They could potentially be used in the development of new drugs to combat various bacterial and fungal infections.

Anti-inflammatory Activity

. This suggests potential applications in the treatment of conditions characterized by inflammation.

Antitumor Activity

. This indicates potential applications in cancer treatment.

Antiviral Activity

. This suggests potential use in the development of antiviral drugs.

Antidiabetic Activity

. This suggests potential applications in the management and treatment of diabetes.

Neuroprotective Activity

. This indicates potential applications in the treatment of neurodegenerative diseases.

Antihelmintic Activity

. This suggests potential use in the treatment of parasitic worm infections.

Kinase Inhibition

. This suggests potential applications in the treatment of diseases related to these enzymes, such as cancer and inflammatory disorders.

Mechanism of Action

Target of Action

It is known that imidazothiazoles, a class of compounds to which this molecule belongs, have been the subject of extensive research due to their ability to act as effective molecular scaffolds for synthetic, structural, and biomedical research .

Mode of Action

Imidazothiazoles are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities

Biochemical Pathways

Given the broad range of biological activities exhibited by imidazothiazoles, it can be inferred that multiple pathways may be affected, leading to downstream effects that contribute to the compound’s overall activity .

Result of Action

Given the broad range of biological activities exhibited by imidazothiazoles, it can be inferred that the compound may induce a variety of effects at the molecular and cellular levels .

Future Directions

The future research directions for imidazothiazoles include further exploration of their potential biomedical applications, development of new synthetic methods, and investigation of their mechanisms of action.